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Compound of Interest

Compound Name: p-hydroxycocaine

Cat. No.: B1245612 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of p-
hydroxycocaine is a critical component of laboratory safety and regulatory compliance. As a

metabolite and structural analog of cocaine, p-hydroxycocaine is classified as a controlled

substance and presents chemical hazards that necessitate stringent disposal protocols. This

document provides essential safety and logistical information, including operational and

disposal plans, to ensure the safe and compliant management of p-hydroxycocaine waste.

Chemical and Safety Data Overview
p-Hydroxycocaine is a white, hygroscopic solid that is soluble in methanol, dilute aqueous

acids, DMSO, and water.[1] It is classified as a hazardous substance with the following GHS

hazard statements: Harmful if swallowed, Harmful in contact with skin, May cause an allergic

skin reaction, and Harmful if inhaled.[2] Due to its classification as a controlled substance, all

acquisition, storage, use, and disposal activities are regulated by the U.S. Drug Enforcement

Administration (DEA) and must be meticulously documented.
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Property Value Source

Molecular Formula C17H21NO5 [1][3]

Molecular Weight 319.36 g/mol [1]

Melting Point 55-57°C [1]

CAS Number 89339-16-2 [1][3]

GHS Hazard Codes H302, H312, H317, H332 [2]

Disposal Procedures
The required method for the disposal of p-hydroxycocaine is incineration by a licensed

hazardous waste disposal facility. This method ensures the complete destruction of the

compound, rendering it non-retrievable, which is a key DEA requirement for the disposal of

controlled substances.

Step-by-Step Disposal Protocol:
Segregation and Labeling:

All waste containing p-hydroxycocaine, including pure compound, solutions,

contaminated labware (e.g., vials, pipette tips, gloves), and spill cleanup materials, must

be segregated from other laboratory waste streams.

Waste containers must be clearly labeled as "Hazardous Waste: p-Hydroxycocaine" and

include the appropriate hazard pictograms.

Waste Accumulation:

Solid Waste: Collect solid p-hydroxycocaine and contaminated materials in a dedicated,

leak-proof, and sealable container.

Liquid Waste: Collect liquid waste containing p-hydroxycocaine in a compatible, sealed,

and leak-proof container. For incineration, it is often recommended to absorb the liquid

onto a combustible material like vermiculite.
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Sharps: All contaminated sharps (needles, scalpels, etc.) must be placed in a designated

sharps container.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the p-hydroxycocaine waste.

The EHS department will coordinate with a licensed hazardous waste disposal company

that is permitted to handle and incinerate controlled substances.

Documentation and Record-Keeping:

Maintain a detailed log of all p-hydroxycocaine used and disposed of. This is a strict DEA

requirement.

The log should include the date, amount of substance used, amount of waste generated,

and the date of transfer to the hazardous waste disposal company.

Retain all disposal records, including the manifest from the hazardous waste company, for

a minimum of two years, or as required by your institution and local regulations.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of p-hydroxycocaine waste in a laboratory setting.
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Caption: Workflow for p-hydroxycocaine disposal.
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Spill and Decontamination Procedures
In the event of a spill, the following procedures should be followed:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, gloves,

and safety goggles. For larger spills, respiratory protection may be necessary.

Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills,

carefully cover the material with a damp paper towel to avoid generating dust.

Decontamination: Clean the spill area with a suitable laboratory decontaminant, followed by

a thorough wash with soap and water.

Waste Disposal: All cleanup materials must be disposed of as hazardous p-hydroxycocaine
waste, following the procedures outlined above.

Documentation: Document the spill and the cleanup procedure in the laboratory records.

By adhering to these procedures, research professionals can ensure the safe handling and

disposal of p-hydroxycocaine, protecting themselves, their colleagues, and the environment,

while maintaining compliance with federal and institutional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of p-Hydroxycocaine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245612#p-hydroxycocaine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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